1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride

• CAS No.: 94087-14-6
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 2-(1-methylimidazol-1-ium-1-yl)ethyl (E)-2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate;chloride
• InChI: InChI=1S/C18H21N4O2.ClH/c1-21(2)17-6-4-15(5-7-17)12-16(13-19)18(23)24-11-10-22(3)9-8-20-14-22;/h4-9,12,14H,10-11H2,1-3H3;1H/q+1;/p-1/b16-12+
• InChI Key: SWRPIDFPNDZOIN-CLNHMMGSSA-M
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)OCC[N+]2(C=CN=C2)C.[Cl-]
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C(C#N)C(=O)OCC[N+]2(C=CN=C2)C.[Cl-]

Description

1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of 2-cyano-3-(4-(dimethylamino)phenyl)acrylic acid, which is then subjected to further reactions to introduce the imidazolium chloride moiety.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis techniques, including the use of continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different carboxylic acids, while reduction can produce various alcohols or amines.

Scientific Research Applications

1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride involves its interaction with specific molecular targets and pathways. The compound’s functional groups allow it to bind to various enzymes and receptors, modulating their activity and leading to specific biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride include:

• 2-Cyano-3-(4-(dimethylamino)phenyl)acrylic acid
• Ethyl 2-cyano-3-(4-(dimethylamino)phenyl)acrylate
• 2-Cyano-3-(4-(diphenylamino)phenyl)acrylic acid

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer unique chemical and biological properties. This makes it a valuable compound for various research and industrial applications.